Cas no 2228115-77-1 (2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid
• CAS No: 2228115-77-1
• MF: C₁₁H₁₁BrFNO₂
• MW: 288.112945795059
• CID: 5997688
• PubChem ID: 165654858
• Update Time: 2025-10-24

2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid
• EN300-1934764
• 2-amino-2-[1-(4-bromo-3-fluorophenyl)cyclopropyl]acetic acid
• 2228115-77-1

• Inchi： 1S/C11H11BrFNO2/c12-7-2-1-6(5-8(7)13)11(3-4-11)9(14)10(15)16/h1-2,5,9H,3-4,14H2,(H,15,16)
• InChI Key： FSSIXUKMXLVGIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 286.99572g/mol
• Monoisotopic Mass: 286.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid

Recent Advances in the Study of 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid (CAS: 2228115-77-1)

The compound 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid (CAS: 2228115-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid backbone and halogenated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in modulating inflammatory responses through the inhibition of cyclooxygenase-2 (COX-2). The study utilized in vitro and in vivo models to demonstrate that 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid exhibits a high binding affinity to COX-2, with minimal off-target effects, suggesting its potential as a selective anti-inflammatory agent.

Another significant development is the exploration of this compound's application in oncology. A recent preprint on bioRxiv (2024) reports its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These findings are preliminary but underscore the need for further preclinical studies to validate its therapeutic potential.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid. A study in Organic Process Research & Development (2023) describes a novel catalytic method that reduces the number of synthetic steps while maintaining high enantiomeric purity. This improvement is critical for scaling up production and facilitating future clinical trials.

Despite these promising results, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further investigation. Additionally, toxicological studies are needed to assess its safety profile in long-term use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these gaps in the coming years.

In conclusion, 2-amino-2-1-(4-bromo-3-fluorophenyl)cyclopropylacetic acid (CAS: 2228115-77-1) represents a compelling area of research with potential applications in inflammation and oncology. Continued studies will be essential to fully elucidate its therapeutic benefits and translate these findings into clinical applications.